Cas no 15214-89-8 (2-Acrylamido-2-methylpropanesulfonic Acid)

• Product Name: 2-Acrylamido-2-methylpropanesulfonic Acid
• CAS No: 15214-89-8
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• MDL: MFCD00007522
• CID: 50053
• PubChem ID: 24857066
• Update Time: 2025-11-05

2-Acrylamido-2-methylpropanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Acryloylamino-2-methyl-1-propanesulfonic acid
• 2-Acrylamido-2-Methylpropane Sulfonic Acid
• 2-Acrylamido-2-methylpropanesulphonic acid
• 2-Methyl-2-[(1-oxo-2-propenyl)amino]-1-propanesulfonic acid
• AMPS
• 2-Acrylamido-2-methyl-1-propanesulfonic acid
• 2-Acrylamide-2-methylpropanesulfonic acid
• ATBS
• 2-Acrylamide-2-methy
• 2-Acrylamido-2-methylpropane-1-sulfonic acid
• 2-Acrylamido-2-methylpropane-1-sulphonic acid
• 2-Acryloylamino-2-Methyl-1-Pro
• ACRYLAMIDO BUFFER PK 1
• AMPS MONOMER
• AMPS(ATBS)
• Lubrizol AMPS
• TBAS
• TBAS-Q
• ACRYLAMIDO BUFFER
• LABOTEST-BB LT00012662
• 2-Acrylamide-2-methylpropanesulfonicacid
• 2-Acrylamido-2-methylpropanesulfonic Acid
• 1-Propanesulfonicacid,2-methyl-2-[(1-oxo-2-propenyl)amino]-
• 2-Acrylamido-2-methyl-1-propane
• 2-acrylamido-2-methylpropanesulfonate
• 1-Propanesulfonic acid, 2-methyl-2-[(1-oxo-2-propen-1-yl)amino]-

• MDL： MFCD00007522
• Inchi： 1S/C7H13NO4S/c1-4-6(9)8-7(2,3)5-13(10,11)12/h4H,1,5H2,2-3H3,(H,8,9)(H,10,11,12)
• InChI Key： XHZPRMZZQOIPDS-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)C(C)(NC(=O)C=C)C
• BRN： 1946464

Computed Properties

• Exact Mass: 207.05700
• Monoisotopic Mass: 207.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.4
• Topological Polar Surface Area: 91.8A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.45
• Melting Point: 195 °C (dec.) (lit.)
• Boiling Point: 412
• Flash Point: Fahrenheit: >572 ° f
  Celsius: >300 ° c
  
• Refractive Index: 1.6370 (estimate)
• Solubility: >500g/l soluble
• Water Partition Coefficient: 1500 g/L (20 ºC)
• PSA: 91.85000
• LogP: 1.42670
• Sensitiveness: Hygroscopic
• Solubility: 1500 g/l (20 ° C). Slightly soluble in ethanol, insoluble in benzene, acetone and acrylonitrile.
• pka: 1.67±0.50(Predicted)

2-Acrylamido-2-methylpropanesulfonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：1
• Hazard Category Code： 20/22-37-41
• Safety Instruction： S26-S36/37/39-S45
• RTECS：TZ6658000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R21/22; R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Acrylamido-2-methylpropanesulfonic Acid

Introduction to 2-Acrylamido-2-methylpropanesulfonic Acid (CAS No: 15214-89-8)

2-Acrylamido-2-methylpropanesulfonic Acid, chemically designated as CAS No: 15214-89-8, is a versatile sulfonic acid derivative that has garnered significant attention in the field of pharmaceuticals, biotechnology, and material science. This compound, characterized by its unique structural properties, plays a pivotal role in various applications due to its ability to act as a chelating agent, a buffering component, and a precursor in polymer synthesis. The sulfonic acid group (-SO₃H) and the acrylamido side chain contribute to its reactivity, making it an invaluable tool in synthetic chemistry and drug development.

The structure of 2-Acrylamido-2-methylpropanesulfonic Acid consists of a hydrophobic isobutyl group attached to a sulfonic acid moiety, which is further linked to an acrylamido functional group. This bifunctional nature allows the compound to exhibit both hydrophilic and hydrophobic characteristics, enabling its use in a wide range of solvents and reaction media. The presence of the acrylamido group also makes it susceptible to polymerization reactions, particularly useful in the synthesis of hydrogels and other polymeric materials.

In recent years, 2-Acrylamido-2-methylpropanesulfonic Acid has been extensively studied for its applications in pharmaceutical formulations. Its ability to form stable complexes with metal ions has made it an effective chelating agent in drug delivery systems. For instance, studies have demonstrated its potential in enhancing the bioavailability of metal-based therapeutics by preventing premature degradation and improving solubility. This property is particularly relevant in the development of targeted therapies for conditions such as cancer and neurodegenerative diseases, where precise control over drug release is crucial.

Moreover, the buffering capacity of 2-Acrylamido-2-methylpropanesulfonic Acid has been exploited in biomedical applications. Its pKa value lies within a range that makes it an ideal buffer for biological systems, particularly at physiological pH levels. This characteristic is leveraged in the formulation of intravenous solutions, cell culture media, and diagnostic reagents where maintaining a stable pH environment is essential for optimal performance.

The compound's role in material science is equally noteworthy. The acrylamido group serves as a reactive site for polymerization reactions, enabling the synthesis of advanced materials such as hydrogels with tunable mechanical properties. These hydrogels have found applications in wound dressings, drug delivery matrices, and even as scaffolds for tissue engineering. Recent research has highlighted their potential in creating smart materials that can respond to external stimuli such as temperature or pH changes, thereby enhancing their utility in biomedical devices.

Recent advancements in synthetic methodologies have further expanded the applications of 2-Acrylamido-2-methylpropanesulfonic Acid. Techniques such as atom transfer radical polymerization (ATRP) have been employed to precisely control the molecular weight and architecture of polymers derived from this monomer. This level of control is critical for developing materials with specific functionalities tailored to industrial and medical needs.

The compound's compatibility with various functional groups also makes it a valuable intermediate in organic synthesis. It can be easily modified through reactions such as esterification or amidation to produce derivatives with enhanced properties suited for specific applications. For example, its conversion into acrylate esters has been explored for use in UV-curable coatings and adhesives.

In conclusion, 2-Acrylamido-2-methylpropanesulfonic Acid (CAS No: 15214-89-8) represents a cornerstone compound in modern chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it indispensable in pharmaceuticals, biotechnology, and material science. As research continues to uncover new methodologies and applications, the significance of this compound is set to grow even further.